Cas no 1660-24-8 (benzoic acid, 2-methylhydrazide (6ci,7ci,8ci,9ci))

• Product Name: benzoic acid, 2-methylhydrazide (6ci,7ci,8ci,9ci)
• CAS No: 1660-24-8
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• MDL: MFCD18642127
• CID: 904907
• PubChem ID: 416453
• Update Time: 2025-06-11

benzoic acid, 2-methylhydrazide (6ci,7ci,8ci,9ci) Chemical and Physical Properties

Names and Identifiers

• benzoic acid, 2-methylhydrazide (6ci,7ci,8ci,9ci)
• N'-Methylbenzhydrazide
• N-Methylbenzeneformhydrazonic acid
• Benzoic acid, 2-methylhydrazide
• E86234
• MFCD18642127
• SY294316
• 1660-24-8
• N'-methylbenzohydrazide
• SCHEMBL4710827
• N inverted exclamation mark -Methylbenzohydrazide
• SCHEMBL7046947
• CHEMBL4475846
• AKOS006372541
• DB-274491
• SCHEMBL8261016
• N''-Methylbenzohydrazide

• MDL： MFCD18642127
• Inchi： 1S/C8H10N2O/c1-9-10-8(11)7-5-3-2-4-6-7/h2-6,9H,1H3,(H,10,11)
• InChI Key： VOKAHSJLXRNBJF-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)NNC

Computed Properties

• Exact Mass: 150.0794
• Monoisotopic Mass: 150.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 46.33

Additional information on benzoic acid, 2-methylhydrazide (6ci,7ci,8ci,9ci)

Benzoic acid, 2-methylhydrazide (CAS No. 1660-24-8): A Comprehensive Overview

Benzoic acid, 2-methylhydrazide (CAS No. 1660-24-8) is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique molecular structure and versatile applications. This compound, belonging to the hydrazide class, has garnered attention due to its potential in various biochemical interactions and synthetic pathways. Understanding its properties, synthesis, and emerging applications is crucial for researchers and professionals in the pharmaceutical and chemical industries.

The molecular structure of benzoic acid, 2-methylhydrazide consists of a benzoic acid core substituted with a methylhydrazine moiety. This configuration imparts distinct reactivity and functionality, making it a valuable intermediate in organic synthesis. The compound's ability to participate in various chemical reactions, such as condensation and cyclization, underscores its importance in the development of novel pharmaceuticals and agrochemicals.

In recent years, benzoic acid, 2-methylhydrazide has been explored for its role in medicinal chemistry. Its hydrazide group can engage in Michael additions and nucleophilic substitutions, facilitating the synthesis of complex molecules. These reactions are pivotal in constructing pharmacophores that exhibit desirable biological activities. For instance, studies have demonstrated its utility in generating derivatives with potential antimicrobial and anti-inflammatory properties.

One of the most compelling aspects of benzoic acid, 2-methylhydrazide is its application in the synthesis of heterocyclic compounds. Heterocycles are fundamental structural motifs in many drugs and natural products. The compound's reactivity allows for the formation of nitrogen-containing rings, such as pyrazoles and pyrimidines, which are known for their therapeutic efficacy. Researchers have leveraged these properties to develop novel scaffolds with enhanced pharmacological profiles.

The pharmaceutical industry has shown particular interest in benzoic acid, 2-methylhydrazide due to its versatility as a building block. Its incorporation into drug candidates has led to the discovery of several promising compounds undergoing preclinical evaluation. These studies highlight its potential as a key intermediate in the quest for new treatments for various diseases. The compound's ability to undergo functionalization at multiple sites offers chemists a high degree of flexibility in designing targeted therapies.

Beyond pharmaceuticals, benzoic acid, 2-methylhydrazide finds applications in materials science and catalysis. Its unique chemical properties make it suitable for developing advanced materials with specific functionalities. For example, it has been used in the synthesis of polymers that exhibit improved thermal stability and mechanical strength. Additionally, its role as a ligand in catalytic systems has been investigated, demonstrating its potential to enhance reaction efficiencies in industrial processes.

The synthesis of benzoic acid, 2-methylhydrazide is typically achieved through multi-step organic transformations. One common approach involves the reaction of methylhydrazine with benzoic acid derivatives under controlled conditions. The process requires careful optimization to ensure high yields and purity. Advances in synthetic methodologies have enabled more efficient production methods, making the compound more accessible for research and industrial applications.

In conclusion, benzoic acid, 2-methylhydrazide (CAS No. 1660-24-8) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features and reactivity make it indispensable in pharmaceutical research, materials science, and catalysis. As our understanding of its properties continues to evolve, so too will its applications in developing innovative solutions for global challenges.